2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Description
2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C25H19Cl2N5O2 and its molecular weight is 492.36. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound’s structural features make it a promising candidate for cancer research. Researchers have investigated its potential as an antiproliferative agent against various cancer cell lines. Its ability to inhibit specific enzymes or pathways involved in cancer progression is an active area of study .
- The triazolopyrimidine scaffold has shown antimicrobial activity against bacteria, fungi, and parasites. Scientists have explored its potential as a novel antimicrobial agent, especially against drug-resistant strains. Further research aims to optimize its efficacy and safety .
- The compound’s nitrogen-rich triazolopyrimidine ring can coordinate with metal ions. Researchers have investigated its ability to extract and selectively bind metal ions from aqueous solutions. Applications include environmental remediation and metal recovery .
- Studies suggest that this compound may have neuroprotective properties. It could potentially mitigate oxidative stress, inflammation, and neuronal damage. Researchers are exploring its role in neurodegenerative diseases and brain injury .
- The compound’s unique structure allows it to interact with enzymes and receptors. Researchers have studied its inhibitory effects on specific enzymes, such as kinases or proteases, and its potential as a drug candidate for various diseases .
- The electron-rich triazolopyrimidine core makes it interesting for materials science. Scientists have investigated its use in organic semiconductors, light-emitting diodes (LEDs), and solar cells. Its ability to transport charge carriers efficiently is a focus of research .
Anticancer Activity
Antimicrobial Properties
Metal Extraction and Coordination Chemistry
Neuroprotective Effects
Inhibition of Enzymes and Receptors
Materials Science and Organic Electronics
If you’d like more information on any specific application or need further details, feel free to ask! 😊
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19Cl2N5O2/c1-14-21(24(34)29-17-7-3-2-4-8-17)22(15-6-5-9-18(33)12-15)32-25(28-14)30-23(31-32)19-11-10-16(26)13-20(19)27/h2-13,22,33H,1H3,(H,29,34)(H,28,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUPQMIRIAXBMFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)C3=C(C=C(C=C3)Cl)Cl)N1)C4=CC(=CC=C4)O)C(=O)NC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenyl)-7-(3-hydroxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
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